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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of ADX-629, a first-in-class, orally available

small molecule designed to modulate the activity of Reactive Aldehyde Species (RASP). By

targeting RASP, ADX-629 represents a novel therapeutic approach for a wide range of

immune-mediated diseases. This document summarizes the core mechanism of action,

preclinical and clinical data, and the experimental framework supporting the development of

this compound.

The RASP Modulation Pathway: A Novel Therapeutic
Target
Reactive Aldehyde Species (RASP) are small, highly reactive molecules that are upstream

mediators of inflammation.[1] They are known to regulate key pro-inflammatory signaling

pathways, including NF-κB and inflammasomes, and also interact with scavenger receptor A.[1]

Elevated levels of RASP are associated with numerous inflammatory conditions.

ADX-629 is an irreversible, covalent inhibitor of RASP. Its mechanism of action involves binding

to RASP, leading to their intracellular degradation.[1][2] This modulation of RASP levels is

believed to down-regulate the subsequent inflammatory cascade, offering a broad therapeutic

potential across various immune-mediated diseases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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